Cas no 1250-85-7 (21-Acetoxy-9a-fluoro-11b-hydroxypregna-1,4,16-triene-3,20-dione)

• Product Name: 21-Acetoxy-9a-fluoro-11b-hydroxypregna-1,4,16-triene-3,20-dione
• CAS No: 1250-85-7
• MF: C₂₃H₂₇FO₅
• MW: 402.455890893936
• CID: 206557
• PubChem ID: 102055
• Update Time: 2025-04-19

21-Acetoxy-9a-fluoro-11b-hydroxypregna-1,4,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,16-triene-3,20-dione,21-(acetyloxy)-9-fluoro-11-hydroxy-, (11b)-
• 21-Acetoxy-9α-fluoro-11β-hydroxypregna-1,4,16-triene-3,20-dione
• 9-fluoro-11beta,21-dihydroxypregna-1,4,16-triene-3,20-dione 21-acetate
• [2-[(8S,9R,10S,11S,13S,14S)-9-fluoro-11-hydroxy-10,13-dimethyl-3-oxo-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• EINECS 215-006-0
• 9-Fluoropregna-1,4,16-triene-11,21-diol-3,20-dione 21-acetate
• 21-Acetoxy-9alpha-fluoro-11beta-hydroxypregna-1,4,16-triene-3,20-dione
• SCHEMBL6323667
• 1250-85-7
• AKOS030254767
• Pregna-1,4,16-triene-3,20-dione, 21-(acetyloxy)-9-fluoro-11-hydroxy-, (11beta)-
• DTXSID90154546
• NS00044926
• YVPGZUWNVLRAKT-XYNXPQAZSA-N
• 21-acetoxy-9alpha-fluoro-11beta-hydroxy-pregna-1,4,16-triene-3,20-dione
• 9-Fluoro-11beta,21-dihydroxy-pregna-1,4,16-triene-3,20-dione 21-Acetate
• 21-Acetoxy-9a-fluoro-11b-hydroxypregna-1,4,16-triene-3,20-dione

• Inchi： 1S/C23H27FO5/c1-13(25)29-12-19(27)18-7-6-16-17-5-4-14-10-15(26)8-9-22(14,3)23(17,24)20(28)11-21(16,18)2/h7-10,16-17,20,28H,4-6,11-12H2,1-3H3/t16-,17-,20-,21-,22-,23-/m0/s1
• InChI Key： YVPGZUWNVLRAKT-XYNXPQAZSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1CC=C(C(COC(C)=O)=O)[C@@]1(C)C[C@@H]2O)=O)C

Computed Properties

• Exact Mass: 402.18400
• Monoisotopic Mass: 402.18425212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67000
• LogP: 3.02570